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Compound of Interest

Compound Name: GDC-0834 (S-enantiomer)

Cat. No.: B1663581 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
GDC-0834 is a potent and selective, reversible inhibitor of Bruton's tyrosine kinase (BTK) with

IC₅₀ values of 5.9 nM and 6.4 nM in biochemical and cellular assays, respectively[1]. As a key

signaling molecule in B-cell development and activation, BTK is a significant therapeutic target

in oncology and immunology. Accurate and consistent preparation of GDC-0834 stock solutions

is critical for reliable experimental outcomes. These application notes provide detailed protocols

for the preparation, storage, and handling of GDC-0834 (S-enantiomer) stock solutions.

Physicochemical Properties
A summary of the key physicochemical properties of GDC-0834 (S-enantiomer) is presented

in the table below. This information is essential for accurate calculations and proper handling of

the compound.
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Property Value Reference

Molecular Formula C₃₃H₃₆N₆O₃S [1][2]

Molecular Weight 596.74 g/mol [2][3]

CAS Number 1133432-50-4 [2]

Appearance Light yellow to yellow powder [1][2]

Purity >98% [4]

Solubility

DMSO: ≥ 32 mg/mL (53.62

mM)[1]; 100 mg/mL (167.58

mM) with sonication[2].

Insoluble in water[4].

Storage (Solid)

Dessicate at -20°C for long-

term storage (up to 3 years)[1]

[2].

Storage (Solution)

Aliquot and store at -20°C for

up to 1 year or -80°C for up to

2 years[1].

Experimental Protocols
GDC-0834 (S-enantiomer) solid powder

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile, filter-barrier pipette tips

Ultrasonic bath (optional, for higher concentrations)
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Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

This protocol describes the preparation of a 10 mM stock solution in DMSO, a common starting

concentration for in vitro studies.

Step 1: Pre-equilibration

Before opening, allow the vial of GDC-0834 powder to equilibrate to room temperature for at

least 60 minutes to prevent condensation of moisture onto the compound.

Step 2: Weighing the Compound

Tare a sterile microcentrifuge tube on a calibrated analytical balance.

Carefully weigh the desired amount of GDC-0834 powder. For example, to prepare 1 mL of a

10 mM stock solution, weigh out 5.97 mg of GDC-0834.

Step 3: Calculating the Required Volume of Solvent

Use the following formula to calculate the volume of DMSO required to achieve the desired

concentration:

Volume (L) = Mass (g) / (Concentration (mol/L) * Molecular Weight ( g/mol ))

For ease of use, a table with pre-calculated values for common stock concentrations is

provided below.

Target Concentration Mass of GDC-0834 Volume of DMSO to Add

1 mM 1 mg 1.676 mL

5 mM 1 mg 0.335 mL

10 mM 1 mg 0.168 mL

10 mM 5 mg 0.838 mL

50 mM 10 mg 0.335 mL
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Step 4: Dissolving the Compound

Add the calculated volume of anhydrous DMSO to the microcentrifuge tube containing the

weighed GDC-0834 powder.

Cap the tube tightly and vortex thoroughly for 1-2 minutes until the powder is completely

dissolved. A clear, light yellow solution should be observed.

For higher concentrations (e.g., >50 mM), brief sonication in an ultrasonic water bath may be

necessary to facilitate dissolution[2].

Step 5: Aliquoting and Storage

To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock

solution into smaller, single-use volumes (e.g., 10-50 µL) in sterile cryovials or

microcentrifuge tubes.

Clearly label each aliquot with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -20°C or -80°C, protected from light. Stock solutions in DMSO are

generally stable for up to one year at -20°C and up to two years at -80°C[1].

To prepare a working solution, thaw a single aliquot of the stock solution at room

temperature.

Dilute the stock solution to the desired final concentration using the appropriate cell culture

medium or assay buffer.

Note: It is crucial to ensure that the final concentration of DMSO in the assay does not

exceed a level that affects cell viability or enzyme activity (typically <0.5%).

Visualizations
The following diagram illustrates the key steps for the preparation of GDC-0834 stock solutions.
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Caption: Workflow for GDC-0834 Stock Solution Preparation.
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GDC-0834 is a potent inhibitor of Bruton's tyrosine kinase (BTK), a critical component of the B-

cell receptor (BCR) signaling pathway. The diagram below provides a simplified overview of

this pathway, indicating the point of inhibition by GDC-0834.
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Caption: Simplified BTK Signaling Pathway Inhibition by GDC-0834.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.medchemexpress.com/GDC-0834.html
https://www.biocrick.com/GDC-0834-BCC5115.html
https://pubchem.ncbi.nlm.nih.gov/compound/Gdc-0834
https://www.medkoo.com/products/6127
https://www.benchchem.com/product/b1663581#how-to-prepare-gdc-0834-s-enantiomer-stock-solutions
https://www.benchchem.com/product/b1663581#how-to-prepare-gdc-0834-s-enantiomer-stock-solutions
https://www.benchchem.com/product/b1663581#how-to-prepare-gdc-0834-s-enantiomer-stock-solutions
https://www.benchchem.com/product/b1663581#how-to-prepare-gdc-0834-s-enantiomer-stock-solutions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1663581?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663581?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

